Cas no 2624261-65-8 (tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate)

• Product Name: tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate
• CAS No: 2624261-65-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5109606
• Update Time: 2025-06-14

tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[3.3]heptane-6-carboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester, (5R,6S)-rel-
• tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(18)10-7-15(8-19-9-15)12(10)11-5-6-16-17(11)4/h5-6,10,12H,7-9H2,1-4H3/t10-,12-/m0/s1
• InChI Key： ORIKQPPIXZLESD-JQWIXIFHSA-N
• SMILES： C1C2(C[C@H](C(OC(C)(C)C)=O)[C@H]2C2N(C)N=CC=2)CO1

Additional information on tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate

Research Brief on tert-Butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate (CAS: 2624261-65-8)

In recent years, the compound tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate (CAS: 2624261-65-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The presence of both a pyrazole moiety and a spiro[3.3]heptane scaffold in its structure makes it a versatile building block for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

Recent studies have focused on the synthetic routes and optimization strategies for producing tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable and efficient synthesis method involving a [3+2] cycloaddition reaction, followed by selective functionalization. The reported method achieved an overall yield of 78% and demonstrated excellent stereoselectivity, which is crucial for maintaining the compound's biological activity. The study also highlighted the compound's stability under various storage conditions, making it suitable for long-term pharmaceutical applications.

In terms of biological applications, tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate has been investigated as a precursor for several kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibited potent inhibitory activity against JAK3 kinase, with IC50 values in the low nanomolar range. The researchers attributed this activity to the optimal spatial orientation of the pyrazole group, which facilitates strong interactions with the kinase's ATP-binding site. These findings suggest potential applications in autoimmune diseases and hematological malignancies where JAK3 signaling plays a critical role.

Further pharmacological evaluations have explored the compound's potential in central nervous system (CNS) disorders. Molecular modeling studies published in ACS Chemical Neuroscience (2023) demonstrated that structurally modified versions of tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate can cross the blood-brain barrier effectively. This property, combined with its favorable pharmacokinetic profile, positions it as a promising scaffold for developing neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate has also been investigated in recent preclinical studies. A comprehensive toxicology assessment published in Regulatory Toxicology and Pharmacology (2024) reported no significant cytotoxicity in human hepatocyte cell lines at concentrations up to 100 μM. Moreover, the compound showed minimal inhibition of major cytochrome P450 enzymes, reducing the likelihood of drug-drug interactions in clinical settings. These findings support its further development as a pharmaceutical intermediate.

Looking forward, several pharmaceutical companies have included tert-butyl trans-7-(2-methylpyrazol-3-yl)-2-oxaspiro[3.3]heptane-6-carboxylate in their drug discovery pipelines. Patent filings from 2023-2024 indicate its use in developing next-generation anti-inflammatory agents and targeted cancer therapies. The compound's versatility and demonstrated biological activity make it a valuable asset in medicinal chemistry, with potential applications spanning multiple therapeutic areas. Continued research is expected to uncover additional utilities for this structurally unique molecule in the coming years.